Cas no 28525-50-0 (5-oxothiolane-3-carboxylic acid)

• Product Name: 5-oxothiolane-3-carboxylic acid
• CAS No: 28525-50-0
• MF: C₅H₆O₃S
• MW: 146.164340496063
• CID: 278597
• PubChem ID: 3153957
• Update Time: 2025-04-19

5-oxothiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, tetrahydro-5-oxo-
• Thioparaconicacid
• 5-oxothiolane-3-carboxylic acid
• 3-Thiophenecarboxylicacid,tetrahydro-5-oxo-(8CI,9CI)
• Z1201622329
• 5-oxothiolane-3-carboxylicacid
• 5-oxotetrahydrothiophene-3-carboxylic acid
• SCHEMBL1300320
• AP-836/41220349
• CS-0184651
• AKOS004911437
• BDBM433361
• SB12398
• 28525-50-0
• 3-Thiophenecarboxylic acid, tetrahydro-5-oxo-
• C5H6O3S
• DTXSID60390030
• US10562844, Compound 13
• QLISCFVTVRXTSW-UHFFFAOYSA-N
• EN300-105983
• tetrahydro-5-oxo-3-thiophenecarboxylic acid

• Inchi： 1S/C5H6O3S/c6-4-1-3(2-9-4)5(7)8/h3H,1-2H2,(H,7,8)
• InChI Key： QLISCFVTVRXTSW-UHFFFAOYSA-N
• SMILES： S1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 146.00378
• Monoisotopic Mass: 146.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37

5-oxothiolane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes